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Compound of Interest

Compound Name: 2-(Benzyloxy)-4-bromophenol

Cat. No.: B135320 Get Quote

Essential Safety and Handling Guide for 2-
(Benzyloxy)-4-bromophenol
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-(Benzyloxy)-4-bromophenol
(CAS No. 153240-85-8). The following procedures are designed to ensure a safe laboratory

environment by outlining necessary personal protective equipment (PPE), operational

protocols, and waste management plans.

Hazard Identification and Safety Data Summary
2-(Benzyloxy)-4-bromophenol is a chemical intermediate that requires careful handling due to

its potential health hazards. The following table summarizes the key safety information based

on available data.
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Hazard Information Details

Signal Word Warning[1]

Hazard Statements

H302: Harmful if swallowed.[1][2] H315: Causes

skin irritation.[1][2] H319: Causes serious eye

irritation.[1] H332: Harmful if inhaled.[1] H335:

May cause respiratory irritation.[1]

Precautionary Statements

P280: Wear protective gloves/protective

clothing/eye protection/face protection.[1][2]

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[1] P310: Immediately call a

POISON CENTER or doctor/physician.[1]

Physical Form Solid

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling 2-(Benzyloxy)-4-bromophenol to
minimize exposure. The minimum required PPE includes:

Eye and Face Protection: Chemical safety goggles that meet EN166 or OSHA 29 CFR

1910.133 standards are required.[3] In situations with a higher risk of splashing, a face shield

should be worn in addition to goggles.

Hand Protection: Wear nitrile gloves that have been tested for chemical permeation

resistance according to EN374 standards.[4] Always inspect gloves before use and use a

proper glove removal technique to avoid skin contact.

Body Protection: A laboratory coat must be worn and kept fully buttoned to protect against

accidental spills.[4] For tasks with a higher risk of significant exposure, consider using a

chemical-resistant apron or coveralls.

Respiratory Protection: All handling, including weighing and synthesis, should be conducted

inside a certified chemical fume hood to avoid inhalation of dust or vapors.[4]
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Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational plan is essential for the safe handling of 2-(Benzyloxy)-4-
bromophenol from receipt to disposal.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the compound in a cool, dry, and well-ventilated area.

Keep the container tightly sealed and protected from light.[4]

Recommended storage temperature is between 2-8°C.[1][4]

Store away from incompatible materials such as strong oxidizing agents and food products.

[3][4]

2. Handling and Use:

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[3]

All manipulations of the solid compound should be carried out within a chemical fume hood.

[4]

Avoid the formation of dust.

Avoid contact with skin, eyes, and clothing.[5]

Do not eat, drink, or smoke in the handling area.[5]

3. After Handling:

Wash hands and any exposed skin thoroughly with soap and water after completing work.[5]

Clean the work area and any equipment used.

Decontaminate or dispose of all PPE worn during the handling process.
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Disposal Plan
Chemical waste must be managed in accordance with institutional, local, and national

regulations.

Waste Classification: 2-(Benzyloxy)-4-bromophenol waste is classified as hazardous and

should be disposed of as halogenated organic waste.[4]

Spill Management: In case of a spill, absorb the material with an inert substance like

vermiculite or sand.[4] Sweep up the absorbed material and place it into a suitable, sealed

container for disposal.

Container Management: Waste containers must be made of a compatible material and kept

securely closed when not in use. Store the waste container in a designated satellite

accumulation area within the laboratory. Do not empty into drains.[6]

Experimental Workflow
The following diagram illustrates the standard workflow for handling 2-(Benzyloxy)-4-
bromophenol in a laboratory setting.
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Caption: Workflow for Handling 2-(Benzyloxy)-4-bromophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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